Cas no 66346-95-0 (N3,N3-dipropylpyridazine-3,6-diamine)

• Product Name: N3,N3-dipropylpyridazine-3,6-diamine
• CAS No: 66346-95-0
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 4119625
• PubChem ID: 20316796
• Update Time: 2025-05-23

N3,N3-dipropylpyridazine-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinediamine, N,N-dipropyl-
• 3,6-Pyridazinediamine, N3,N3-dipropyl-
• n3,n3-dipropylpyridazine-3,6-diamine
• DTXSID001291721
• SCHEMBL11633032
• F1967-6788
• 3-N,3-N-dipropylpyridazine-3,6-diamine
• N3,N3-Dipropyl-3,6-pyridazinediamine
• AKOS040811832
• 66346-95-0
• N3,N3-dipropylpyridazine-3,6-diamine

• Inchi： 1S/C10H18N4/c1-3-7-14(8-4-2)10-6-5-9(11)12-13-10/h5-6H,3-4,7-8H2,1-2H3,(H2,11,12)
• InChI Key： ZBHPDTSJLMYIQI-UHFFFAOYSA-N
• SMILES： C1(N(CCC)CCC)=NN=C(N)C=C1

Computed Properties

• Exact Mass: 194.153146591Da
• Monoisotopic Mass: 194.153146591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N3,N3-dipropylpyridazine-3,6-diamine

Comprehensive Overview of N3,N3-Dipropylpyridazine-3,6-diamine (CAS No. 66346-95-0): Properties, Applications, and Industry Insights

N3,N3-Dipropylpyridazine-3,6-diamine (CAS 66346-95-0) is a specialized organic compound belonging to the pyridazine derivative family. Its unique molecular structure, featuring dual propylamine substituents at the N3 position, makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's heterocyclic backbone and diamine functionality have attracted significant attention from researchers exploring novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

Recent trends in green chemistry have spurred interest in N3,N3-Dipropylpyridazine-3,6-diamine as a potential building block for sustainable synthesis. With molecular formula C₁₂H₂₁N₅ and a molar mass of 235.33 g/mol, this compound demonstrates remarkable stability under various conditions, making it suitable for high-throughput screening applications. Analytical studies using HPLC and mass spectrometry confirm its purity profile, while NMR spectroscopy reveals distinct proton environments that facilitate structural verification.

The pharmaceutical industry has shown growing interest in pyridazine-based compounds like 66346-95-0 due to their potential biological activity. Preliminary studies suggest possible applications in developing kinase inhibitors and GPCR modulators, aligning with current research priorities in oncological therapeutics and neurological disorders. Its hydrogen bonding capacity and lipophilic character make it particularly valuable for medicinal chemistry optimization programs.

In material science, N3,N3-Dipropylpyridazine-3,6-diamine has emerged as a candidate for coordination chemistry applications. The compound's chelating properties enable formation of stable complexes with transition metals, potentially useful in catalysis and sensor development. Recent patents highlight its incorporation into luminescent materials, responding to industry demand for energy-efficient technologies and OLED components.

Quality control protocols for CAS 66346-95-0 typically involve rigorous spectroscopic characterization and chromatographic analysis. The compound's melting point (reported between 98-102°C) and solubility profile (soluble in polar organic solvents but insoluble in water) provide important parameters for formulation scientists. Storage recommendations emphasize protection from moisture and light exposure to maintain stability, with many suppliers offering custom synthesis options to meet specific research requirements.

Emerging applications in agricultural chemistry leverage the compound's potential as a pesticide intermediate. While not classified as hazardous, proper laboratory handling procedures should be followed when working with N3,N3-Dipropylpyridazine-3,6-diamine. The scientific community continues to explore its structure-activity relationships, particularly in comparison to similar diaminopyridazine derivatives, to unlock new possibilities in molecular design.

From a commercial perspective, 66346-95-0 remains a niche chemical with specialized applications. Suppliers typically offer it in research quantities (100mg to 10g scales), with pricing reflecting its high purity grade (typically >97% by HPLC). The compound's intellectual property landscape shows increasing patent activity, particularly in combinatorial chemistry applications and library synthesis for drug discovery programs.

Environmental considerations for N3,N3-Dipropylpyridazine-3,6-diamine include evaluations of its biodegradability and ecotoxicological profile. Current data suggests moderate persistence in soil systems, prompting ongoing research into greener alternatives for certain applications. The compound's structure-property relationships continue to be a subject of computational chemistry studies, utilizing molecular modeling techniques to predict novel derivatives with enhanced characteristics.

Analytical method development for pyridazine derivatives like 66346-95-0 has benefited from advances in UHPLC technology and high-resolution mass spectrometry. These techniques enable precise quantification in complex matrices, supporting applications in metabolite identification and impurity profiling. The compound's distinct UV absorption spectrum (with λ_max around 270 nm) facilitates detection in various analytical systems.

Future research directions for N3,N3-Dipropylpyridazine-3,6-diamine may explore its potential in supramolecular chemistry and nanomaterial functionalization. The compound's molecular recognition capabilities and self-assembly properties could enable innovative applications in drug delivery systems and functional coatings. As synthetic methodologies advance, particularly in catalyzed amination reactions, the commercial accessibility of this specialized building block is expected to improve.